2,5-dichloro-N-[2-(1-piperidinyl)ethyl]benzamide

• IUPAC Name: 2,5-dichloro-N-(2-piperidin-1-ylethyl)benzamide
• InChI: InChI=1S/C14H18Cl2N2O/c15-11-4-5-13(16)12(10-11)14(19)17-6-9-18-7-2-1-3-8-18/h4-5,10H,1-3,6-9H2,(H,17,19)
• InChI Key: USSRCFOKQFFZHH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCNC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C14H18Cl2N2O
• Molecular Weight: 301.2 g/mol
• Solubility: 39.8 [ug/mL] (The mean of the results at pH 7.4)

Description

2,5-dichloro-N-[2-(1-piperidinyl)ethyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential use as a pharmacological tool. This compound is commonly referred to as U-69593 and is a selective kappa-opioid receptor agonist.

Mechanism of Action

U-69593 acts as a selective kappa-opioid receptor agonist, meaning that it activates this receptor specifically. Activation of the kappa-opioid receptor leads to the inhibition of adenylyl cyclase and the opening of potassium channels, resulting in a decrease in neurotransmitter release and a decrease in neuronal excitability.
Biochemical and Physiological Effects:
The activation of the kappa-opioid receptor by U-69593 has been shown to have a variety of biochemical and physiological effects. These include the modulation of pain perception, the regulation of stress and anxiety, and the modulation of reward and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using U-69593 in lab experiments is its selectivity for the kappa-opioid receptor, which allows for the specific study of this receptor. However, one limitation is that the effects of U-69593 on other receptors or systems cannot be completely ruled out.

Future Directions

There are several future directions for the use of U-69593 in scientific research. One direction is the development of new drugs that target the kappa-opioid receptor for the treatment of pain, stress, and addiction. Another direction is the study of the interaction between the kappa-opioid receptor and other systems, such as the endocannabinoid system. Additionally, the use of U-69593 in animal models of disease could provide valuable insights into the role of the kappa-opioid receptor in various pathologies.

Synthesis Methods

The synthesis of U-69593 involves a multi-step process that includes the reaction of 2,5-dichlorobenzoyl chloride with piperidine to form 2,5-dichloro-N-(1-piperidinyl)benzamide. This intermediate is then reacted with ethyl iodide to form 2,5-dichloro-N-[2-(1-piperidinyl)ethyl]benzamide, which is the final product.

Scientific Research Applications

U-69593 is primarily used in scientific research as a pharmacological tool to study the kappa-opioid receptor. This receptor is involved in the regulation of pain, stress, and addiction, making it a potential target for the development of new drugs. U-69593 has been used to study the effects of kappa-opioid receptor activation on behavior, neurotransmitter release, and gene expression.